Cas no 1492347-28-0 (2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-)
Technical Introduction: 2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-
2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-, is a brominated thiophene derivative featuring a reactive α-oxoacetic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and methyl substituents on the thiophene ring enhances its reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, while the α-oxo group facilitates further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
1492347-28-0 structure
Product Name:2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-
CAS No:1492347-28-0
MF:C7H5BrO3S
MW:249.081800222397
CID:5251816
Update Time:2025-11-02
2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-
-
- Inchi： 1S/C7H5BrO3S/c1-3-2-4(8)6(12-3)5(9)7(10)11/h2H,1H3,(H,10,11)
- InChI Key： QJNXPKBVWLCMRQ-UHFFFAOYSA-N
- SMILES： C1(C(=O)C(O)=O)SC(C)=CC=1Br
Experimental Properties
- Density: 1.811±0.06 g/cm3(Predicted)
- Boiling Point: 366.3±42.0 °C(Predicted)
- pka: 1.93±0.54(Predicted)
2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-385284-1.0g |
2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid |
1492347-28-0 | 1.0g |
$723.0 | 2023-03-02 | ||
| Enamine | EN300-385284-2.5g |
2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid |
1492347-28-0 | 2.5g |
$1496.0 | 2023-03-02 | ||
| Enamine | EN300-385284-5.0g |
2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid |
1492347-28-0 | 5.0g |
$1896.0 | 2023-03-02 | ||
| Enamine | EN300-385284-10.0g |
2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid |
1492347-28-0 | 10.0g |
$2384.0 | 2023-03-02 |
2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
1492347-28-0 (2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
